A cross-linkable and resorbable PEDOT-based ink using a hyaluronic acid derivative as dopant for flexible bioelectronic devices†
Materials Advances Pub Date: 2023-07-28 DOI: 10.1039/D3MA00170A
Abstract
Transient soft electronics that eliminate secondary surgery for device removal and enable effective integration into the body show great promise for diagnostic and therapeutic applications. Here, a novel cross-linkable and resorbable poly(3,4-ethylenedioxy)thiophene (PEDOT)-based ink using a hyaluronic acid (HA) derivative as dopant was designed and used to build a flexible and resorbable all-organic bioelectronic device. The HA derivative possesses structural features that enable it to degrade in few weeks, to serve as a dopant of PEDOT and to prepare water-resistant conductive patterns by photo-induced thiol-ene cross-linking. This cross-linking method, using poly(ethylene glycol) as crosslinker, afforded films with an initial conductivity of 0.6 S cm−1, which could be enhanced up to 4.6 S cm−1 after successive wetting/drying cycles. The resulting cross-linked films did not present cytotoxic effect for fibroblasts. Furthermore, the ink could be formulated to be inkjet-printed to create conductive tracks with sinusoidal wave patterns and good uniformity on a degradable poly(L-lactide-co-glycolide) (PLGA) film. PEDOT-based micropatterns embedded in PLGA could withstand flexion and torsion without breaking the conductivity, and could maintain conductivity properties until degradation of the device (at ∼45 days).
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